molecular formula C15H21N5OS B6464077 5-methyl-4-{4-[(5-methyl-1,2-oxazol-3-yl)methyl]piperazin-1-yl}-2-(methylsulfanyl)pyrimidine CAS No. 2640866-69-7

5-methyl-4-{4-[(5-methyl-1,2-oxazol-3-yl)methyl]piperazin-1-yl}-2-(methylsulfanyl)pyrimidine

Cat. No.: B6464077
CAS No.: 2640866-69-7
M. Wt: 319.4 g/mol
InChI Key: ZKGOFBMESXRZGK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound 5-methyl-4-{4-[(5-methyl-1,2-oxazol-3-yl)methyl]piperazin-1-yl}-2-(methylsulfanyl)pyrimidine is a pyrimidine derivative characterized by three key structural features:

  • Core: A pyrimidine ring substituted at positions 2, 4, and 4.
  • Position 4: A piperazine moiety linked to a 5-methyl-1,2-oxazol-3-ylmethyl group.
  • Position 2: A methylsulfanyl (-SMe) group.
  • Position 5: A methyl (-Me) group.

The methylsulfanyl group may enhance lipophilicity, influencing membrane permeability and metabolic stability .

Properties

IUPAC Name

5-methyl-3-[[4-(5-methyl-2-methylsulfanylpyrimidin-4-yl)piperazin-1-yl]methyl]-1,2-oxazole
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H21N5OS/c1-11-9-16-15(22-3)17-14(11)20-6-4-19(5-7-20)10-13-8-12(2)21-18-13/h8-9H,4-7,10H2,1-3H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZKGOFBMESXRZGK-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=NO1)CN2CCN(CC2)C3=NC(=NC=C3C)SC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H21N5OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

319.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Biological Activity

5-Methyl-4-{4-[(5-methyl-1,2-oxazol-3-yl)methyl]piperazin-1-yl}-2-(methylsulfanyl)pyrimidine is a heterocyclic compound that has garnered attention for its potential biological activities. This article provides a comprehensive review of its biological activity, including synthesis, pharmacological properties, and relevant case studies.

Chemical Structure and Synthesis

The compound's structure features a pyrimidine core substituted with a methylsulfanyl group and a piperazine moiety linked to a 5-methyl-1,2-oxazole. The synthesis typically involves multi-step reactions that incorporate various reagents to achieve the desired heterocyclic framework.

Biological Activity Overview

The biological activities of this compound are primarily attributed to its structural components, which are known to exhibit diverse pharmacological effects. The following sections detail specific activities observed in research studies.

Antimicrobial Activity

Numerous studies have evaluated the antimicrobial potential of compounds similar to 5-methyl-4-{4-[(5-methyl-1,2-oxazol-3-yl)methyl]piperazin-1-yl}-2-(methylsulfanyl)pyrimidine. For instance, derivatives containing piperazine and oxazole rings have shown significant antibacterial effects against various strains of bacteria. The mechanism often involves interference with bacterial cell wall synthesis or enzyme inhibition.

Enzyme Inhibition

This compound has been investigated for its ability to inhibit key enzymes such as acetylcholinesterase (AChE) and urease. In one study, derivatives exhibited IC50 values ranging from 0.63 µM to 6.28 µM for AChE inhibition, indicating strong potential as therapeutic agents for conditions like Alzheimer's disease .

Anticancer Activity

Research indicates that similar compounds have demonstrated anticancer properties through mechanisms such as apoptosis induction and cell cycle arrest. For example, studies have shown that pyrimidine derivatives can inhibit tumor growth in various cancer cell lines by modulating signaling pathways involved in cell proliferation .

Case Studies

  • Case Study on Antibacterial Activity : A recent study synthesized several piperazine derivatives and evaluated their antibacterial activity against Gram-positive and Gram-negative bacteria. The results indicated that compounds with the oxazole moiety exhibited enhanced activity compared to traditional antibiotics .
  • Case Study on Enzyme Inhibition : Another investigation focused on the AChE inhibitory activity of synthesized compounds related to 5-methyl-4-{4-[(5-methyl-1,2-oxazol-3-yl)methyl]piperazin-1-yl}-2-(methylsulfanyl)pyrimidine. The findings revealed that certain modifications in the chemical structure led to improved inhibition rates, suggesting a structure–activity relationship crucial for drug design .

Table 1: Biological Activities of Related Compounds

Compound NameActivity TypeIC50 Value (µM)Reference
Compound AAChE Inhibition0.63
Compound BAntibacterial2.14
Compound CAnticancerN/A

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound shares structural motifs with several analogs, enabling comparisons of pharmacological and physicochemical properties. Below, we analyze key differences and similarities.

Structural Analogues and Core Variations

Compound Name Core Structure Substituents at Position 4 Molecular Weight Key Features Reference
5-methyl-4-{4-[(5-methyl-1,2-oxazol-3-yl)methyl]piperazin-1-yl}-2-(methylsulfanyl)pyrimidine Pyrimidine Piperazine + 5-methylisoxazolylmethyl ~350 g/mol* High lipophilicity due to -SMe; potential CNS penetration N/A
4-Cyclobutyl-6-{4-[(5-methyl-1,2-oxazol-3-yl)methyl]piperazin-1-yl}-2-(methylsulfanyl)pyrimidine Pyrimidine Cyclobutyl at position 4 (vs. methyl in target compound) ~378 g/mol* Increased steric bulk may reduce binding affinity
6-Bromo-7-{4-[(5-methylisoxazol-3-yl)methyl]piperazin-1-yl}-2-[4-(4-methylpiperazin-1-yl)phenyl]-1H-imidazo[4,5-b]pyridine Imidazopyridine Piperazine + 5-methylisoxazolylmethyl; bromine at position 6; additional piperazine-phenyl 551.48 g/mol Bromine enhances molecular weight; dual piperazine groups may improve solubility
2-{4-[(1,3-Benzodioxol-5-yl)methyl]piperazin-1-yl}pyrimidine Pyrimidine Benzodioxolylmethyl (vs. 5-methylisoxazolylmethyl) 298.34 g/mol Benzodioxole group increases polarity; orthorhombic crystal packing

*Estimated based on structural analogs.

Key Observations

Core Heterocycle Influence: Pyrimidine-based compounds (target compound, ) generally exhibit lower molecular weights (<400 g/mol) compared to imidazopyridine derivatives (e.g., ). This may influence bioavailability and diffusion across membranes.

Substituent Effects :

  • Piperazine Modifications : The 5-methylisoxazolylmethyl group (target compound) is less polar than the benzodioxolylmethyl group in , which could reduce aqueous solubility but improve blood-brain barrier penetration.
  • Halogenation : Bromine in increases molecular weight and may affect electronic properties (e.g., dipole moments) and binding kinetics.

Crystallographic Data :

  • The benzodioxole derivative crystallizes in an orthorhombic system (space group Pccn), with unit cell dimensions a = 21.3085 Å, b = 18.6249 Å, c = 7.4885 Å. This suggests tight packing due to planar benzodioxole, which may correlate with higher melting points compared to the target compound .

Solubility and Pharmacokinetics

  • The methoxyphenyl-piperazine-sulfonyl pyrimidine dione in has a measured solubility of 17.9 µg/mL at pH 7.4, attributed to the sulfonyl and dione groups. In contrast, the target compound’s methylsulfanyl group likely reduces solubility but enhances lipophilicity.
  • Piperazine-containing compounds (e.g., ) often exhibit moderate solubility due to their basic nitrogen atoms, which can form salts with improved bioavailability.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.